An In-Depth Technical Guide to the Physicochemical Properties of N-methylcyclopropanecarbohydrazide
An In-Depth Technical Guide to the Physicochemical Properties of N-methylcyclopropanecarbohydrazide
For Researchers, Scientists, and Drug Development Professionals
Introduction
N-methylcyclopropanecarbohydrazide is a unique molecule characterized by a strained cyclopropane ring and a methylated hydrazide functional group. This combination of a rigid, three-membered aliphatic ring and a reactive, hydrogen-bonding moiety makes it a compound of significant interest in medicinal chemistry and drug development. The cyclopropane scaffold is often employed as a bioisostere for phenyl rings or gem-dimethyl groups to improve metabolic stability and binding affinity, while the hydrazide group serves as a versatile synthon for creating more complex heterocyclic structures.
This technical guide provides a detailed analysis of the fundamental physicochemical properties of N-methylcyclopropanecarbohydrazide, focusing on its exact mass and molecular weight. Understanding these core parameters is a critical first step in any research endeavor, underpinning substance identification, analytical method development, and interpretation of high-resolution mass spectrometry data. This document outlines the theoretical basis for these values, presents a validated protocol for their experimental determination, and explains the scientific rationale behind the analytical choices.
Core Physicochemical Identifiers
The precise identity of a chemical compound is established by its structure and resulting molecular formula. For N-methylcyclopropanecarbohydrazide, the structure consists of a cyclopropyl group attached to the carbonyl carbon of a hydrazide moiety, which is methylated on the terminal nitrogen atom. This arrangement corresponds to the chemical formula C₅H₁₀N₂O .
Based on this formula, we can define its key mass-related properties. It is crucial to distinguish between molecular weight (or molar mass) and exact mass, as these terms have distinct meanings and applications in chemistry and mass spectrometry.
| Property | Definition | Value |
| Molecular Formula | The number of atoms of each element in one molecule. | C₅H₁₀N₂O |
| Molecular Weight | The sum of the atomic weights of all atoms in the molecule, using the weighted average of their natural isotopic abundances. | 114.15 g/mol |
| Exact Mass | The sum of the masses of the most abundant isotope of each atom in the molecule. | 114.079315 Da[1] |
The Distinction Between Molecular Weight and Exact Mass
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Molecular Weight is an average value used for stoichiometric calculations in bulk chemistry (e.g., preparing solutions of a specific molarity). It is calculated using the standard atomic weights found on the periodic table, which account for the natural distribution of isotopes for each element.
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Exact Mass is a calculated value for a single, specific isotopic combination of a molecule. In high-resolution mass spectrometry (HRMS), which can resolve molecules differing by minute mass fractions, the exact mass of the most abundant isotopologue (containing ¹²C, ¹H, ¹⁶O, ¹⁴N) is the most critical value for confirming a compound's elemental composition. The difference between the experimentally measured mass and the calculated exact mass, known as the mass error, is a key indicator of a correct identification.
Experimental Determination via High-Resolution Mass Spectrometry
The gold standard for confirming the elemental composition of a novel or synthesized compound is High-Resolution Mass Spectrometry (HRMS), often coupled with a liquid chromatography (LC) system. This section details a self-validating protocol for the determination of the exact mass of N-methylcyclopropanecarbohydrazide.
Causality and Experimental Design
The choice of an Electrospray Ionization (ESI) source is based on its ability to generate intact molecular ions from polar molecules like N-methylcyclopropanecarbohydrazide with high efficiency and minimal fragmentation. Operating in positive ion mode is selected because the nitrogen atoms in the hydrazide moiety are basic and readily accept a proton to form a stable [M+H]⁺ adduct. An Orbitrap or Time-of-Flight (TOF) mass analyzer is required to achieve the high resolving power (typically >10,000 FWHM) necessary to distinguish the target ion from other potential isobaric interferences and to measure its mass with sub-ppm accuracy.
Workflow for Exact Mass Determination
Caption: Workflow for the experimental determination of exact mass.
Step-by-Step Protocol
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Sample Preparation:
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Accurately weigh and dissolve N-methylcyclopropanecarbohydrazide in HPLC-grade methanol to create a 1 mg/mL stock solution.
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Perform a serial dilution using a typical mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid) to a final concentration of 1 µg/mL. The formic acid aids in the protonation of the analyte to form the [M+H]⁺ ion.
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Instrument Calibration:
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Prior to analysis, perform an external calibration of the mass spectrometer according to the manufacturer's guidelines using a certified calibration solution. This step is critical for ensuring high mass accuracy.
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LC-HRMS Analysis:
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Liquid Chromatography: Use a C18 analytical column to separate the analyte from potential impurities. A simple isocratic or gradient elution with water/acetonitrile (both containing 0.1% formic acid) is typically sufficient.
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Ionization: Electrospray Ionization (ESI) in positive ion mode.
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Mass Analysis: Scan a mass range that includes the expected m/z of the protonated molecule (e.g., m/z 50-200).
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Target Ion: The protonated molecule, [M+H]⁺.
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Calculated Exact Mass of [C₅H₁₀N₂O + H]⁺ = [C₅H₁₁N₂O]⁺
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Value = (5 * 12.000000) + (11 * 1.007825) + (2 * 14.003074) + (1 * 15.994915) = 115.08659 Da
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Data Processing and Validation:
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Extract the ion chromatogram for the theoretical m/z of the [M+H]⁺ ion (115.0866) with a narrow mass window (e.g., ±5 ppm).
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From the resulting mass spectrum, determine the experimentally measured m/z.
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Validation Check 1 (Mass Accuracy): Calculate the mass error in parts-per-million (ppm) using the formula: Error (ppm) = [(Experimental Mass - Theoretical Mass) / Theoretical Mass] * 10⁶ A mass error of < 5 ppm is considered definitive confirmation of the elemental composition.
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Validation Check 2 (Isotopic Pattern): Compare the experimentally observed isotopic pattern with the theoretically predicted pattern for C₅H₁₀N₂O. The relative abundance of the A+1 peak (primarily due to the natural abundance of ¹³C) should match the theoretical prediction.
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Synthesis and Structural Context
While a detailed synthesis protocol is beyond the scope of this guide, the general synthetic route to carbohydrazides informs their handling and potential impurities.[2][3] Typically, they are formed by the reaction of an activated carboxylic acid derivative (like an ester or acid chloride) with hydrazine or a substituted hydrazine.[4][5] For N-methylcyclopropanecarbohydrazide, this would involve reacting a cyclopropanecarboxylic acid derivative with N-methylhydrazine. This synthetic pathway highlights the potential for residual starting materials or side-products, reinforcing the need for rigorous analytical characterization as described above.
Conclusion
The accurate determination of the exact mass and molecular weight of N-methylcyclopropanecarbohydrazide is fundamental to its application in research and development. Its molecular formula, C₅H₁₀N₂O , corresponds to a molecular weight of 114.15 g/mol for bulk applications and a monoisotopic exact mass of 114.079315 Da for high-resolution mass spectrometry.[1] The robust LC-HRMS protocol detailed herein provides a self-validating workflow for the unambiguous confirmation of its elemental composition, a critical step for ensuring scientific integrity in any study involving this promising chemical entity.
References
- Synthesis and Characterization of Cyclopropane-1,2-dicarbohydrazide: A Technical Guide. Benchchem.
- A Comparative Guide to Cyclopropane-1,2-dicarbohydrazide and Other Hydrazide Deriv
- N-methylcyclopropanecarbohydrazide — Chemical Substance Inform
- discovery and history of Cyclopropane-1,2-dicarbohydrazide synthesis. Benchchem.
- 1-Methylcyclopropanecarbohydrazide | CAS 72790-89-7. AMERICAN ELEMENTS.
- N-methylcyclopropanecarbohydrazide (C5H10N2O). PubChemLite.
- 1-Methylcyclopropanecarbohydrazide. Fluorochem.
- Cyclopropanecarboxylicacid, 2-methyl-, hydrazide 63884-38-8 wiki. Guidechem.
- Patent WO 2013/144295 A1.
- Patent EP2644590A1 - Synthesis of 2-(3,4-difluorophenyl)cyclopropanamine derivatives and salts.
Sources
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